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Recoflavone synthesis and purification methods

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Recoflavone

CAS No.: 203191-10-0

Cat. No.: S541159

Application Notes: Recoflavone (DA-6034)

1. Chemical Profile & Identification

Recoflavone is a synthetic flavonoid derivative, specifically a 5-O-methylated flavonone. The table below

summarizes its core chemical identity [1] [2] [3].

Property Description

IUPAC Name 2-{[2-(3,4-Dimethoxyphenyl)-5-methoxy-4-oxo-4H-chromen-7-ylJoxy}acetic acid
[11[3]

Chemical Formula  C20H1s0s [1] [3]

Average Mass 386.36 g/mol [1] [3]

CAS Number 203191-10-0 [1] [2] [3]
DrugBank ID DB12058 [1]

Synonyms DA-6034 (free acid) [1] [2]
Related Eupatilin derivative [2]
Compound
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Property Description

Physical Form Off-white to light yellow solid [2]

2. Known Mechanisms of Action

Recoflavone exhibits a multi-targeted mechanism, primarily centered on modulating inflammatory pathways

and epithelial cell function. Key targets and effects are listed in the table below [1] [2] [4].

Target/Pathway Action Biological Consequence

NF-kB Pathway Inhibition [2] Suppression of pro-inflammatory gene
expression [1] [4].

Cyclooxygenases (COX-1/COX- Inhibition [4] Reduced synthesis of prostaglandins,
2) alleviating inflammation and pain [4].
Intracellular Calcium [Ca?*]i Increase in Stimulation of cellular secretion (e.g., mucin)

epithelial cells [2] [2].

Transcription Factors (RelB, Modulation [1] Downstream regulation of the immune and
p65, p100, p105) inflammatory response [1].

The following diagram illustrates the integrated signaling pathways and biological effects of Recoflavone:
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Recoflavone

Mucin Secretion

Enhanced Apoptosis Inhibited Cell Proliferation

MUC1, MUC2, MUCA4,
MUC5AC, MUC5B, MUC16

Click to download full resolution via product page
3. Research Applications & Experimental Data

Recoflavone has been investigated for several therapeutic applications, with recent Phase 3 clinical trials
reported for dry eye disease [5]. The tables below summarize key experimental findings from in vitro and in

vivo studies.

Table 3.1: Key In Vitro Findings [2]

Cell Line | System Experimental Protocol Key Results

Human Corneal Treated with 100-250 pM Increased secretion of mucin-like

Epithelial Cells Recoflavone for 24-48 hours.  glycoproteins.

Human Conjunctival Treated with 200 uM Significantly increased production of mucins

Epithelial Cells Recoflavone for 24 hours. MUC1, MUC2, MUC4, MUC5AC, MUCS5B,
and MUC16.

Table 3.2: Key In Vivo Findings [2]
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Disease Model Experimental Protocol

Key Results

Rabbit Dry Eye Model 3% Recoflavone eye drops,

single dose.
Rat Intestinal Injury 30 mg/kg, oral administration,
Model every 12 hours for 3 days.
Mouse Colitis- 30 mg/kg, oral gavage, twice
Associated Cancer daily for 8 weeks.

Model

4. Formulation Considerations

Significantly reduced corneal damage and
permeability.

Increased ERK expression; significantly
reduced intestinal permeability.

Reduced number of colon tumors;
ameliorated weight loss and colon
shortening; enhanced apoptosis.

A recent patent details an ophthalmic composition for treating dry eye disease. While exact concentrations

are not specified, the patent lists several standard formulation components that ensure stability, sterility, and

comfort [6].

e Excipients: The formulation may include inorganic salts, alcohols, polyols, quaternary ammonium

compounds, carbohydrates, cellulose derivatives, unsaturated carbon-bond polymers,
polyoxyethylene-polyoxypropylene copolymers, polysaccharides, and oils/fats/waxes [6].

e Physical Form: The composition is prepared as a solution [6].

5. Synthesis & Purification Notes

A significant hurdle in compiling a synthesis protocol is that detailed methods are contained within patents.

¢ One patent (RU2302416C2) specifically addresses the monohydrate form of 7-carboxymethyloxy-
3',4',5-trimethoxyflavone (Recoflavone), highlighting its advantage of being non-hygroscopic—a
critical property for ensuring dosage accuracy and long-term stability in drug formulation [7].

e The patent claims a production method that enables mass production without the need for purification
steps like recrystallization or column chromatography, performed under mild conditions by eliminating
a methylation step under autoclave conditions [7]. However, the specific reaction steps, reagents, and

conditions are not detailed in the public summary.

Recommendations for Researchers

To proceed with laboratory work on Recoflavone, consider the following:
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e Consult Full Patent Documents: The most reliable source for synthetic routes are the original
patents. The documents for US20250082603A1 [6] and RU2302416C2 [7] are key starting points.
Specialized patent databases often provide more detailed full-text access.

¢ Source from Chemical Suppliers: For initial biological testing, consider sourcing pure Recoflavone
from commercial chemical suppliers like MedChemExpress [2].

e Focus on Formulation: For pre-clinical and clinical development, the formulation details in the
ophthalmic patent [6] provide a strong foundation for developing a stable and effective drug product,
particularly for dry eye disease.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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